Assessing the true power of bifacial perovskite solar cells under concurrent bifacial illumination†
Sustainable Energy & Fuels Pub Date: 2021-04-28 DOI: 10.1039/D1SE00314C
Abstract
An accurate assessment of bifacial solar cells under concurrent bifacial illumination is critical to evaluate their real photovoltaic performance. In this work, we demonstrate bifacial perovskite solar cells with bifacial equivalent power conversion efficiencies of 21% and 26% under concurrent bifacial illumination with an albedo of 0.2 and 0.5, respectively. A detailed balance efficiency limit analysis further reveals the full potential of bifacial perovskite solar cells.
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